Cas no 113638-05-4 (4,4,5,5-tetrakis(4-methylphenyl)-1,3-dithiolane)

• Product Name: 4,4,5,5-tetrakis(4-methylphenyl)-1,3-dithiolane
• CAS No: 113638-05-4
• MF: C₃₁H₃₀S₂
• MW: 466.699905872345
• CID: 2611266
• PubChem ID: 13867011
• Update Time: 2025-04-21

4,4,5,5-tetrakis(4-methylphenyl)-1,3-dithiolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetrakis(4-methylphenyl)-1,3-dithiolane
• DTXSID50551557
• 113638-05-4

• Inchi： 1S/C31H30S2/c1-22-5-13-26(14-6-22)30(27-15-7-23(2)8-16-27)31(33-21-32-30,28-17-9-24(3)10-18-28)29-19-11-25(4)12-20-29/h5-20H,21H2,1-4H3
• InChI Key： QGYXVNNWKCIUPR-UHFFFAOYSA-N
• SMILES： S1CSC(C2C=CC(C)=CC=2)(C2C=CC(C)=CC=2)C1(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 466.17889330Da
• Monoisotopic Mass: 466.17889330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 50.6Ų